Cas no 899740-21-7 (N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 899740-21-7
• MF: C₂₀H₂₂FN₃O₅S
• MW: 435.469187259674
• CID: 5487301
• Update Time: 2025-05-24

N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxamide, N-[2-[[4-(2-fluorophenyl)-1-piperazinyl]sulfonyl]ethyl]-
• N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C20H22FN3O5S/c21-16-3-1-2-4-17(16)23-8-10-24(11-9-23)30(26,27)12-7-22-20(25)15-5-6-18-19(13-15)29-14-28-18/h1-6,13H,7-12,14H2,(H,22,25)
• InChI Key： ZKGGOXVFLTVTIP-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NCCS(N3CCN(C4=CC=CC=C4F)CC3)(=O)=O)=O)C=C2OC1

Additional information on N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide

Introduction to N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide and Its Significance in Modern Chemical Biology

N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide, a compound with the CAS number 899740-21-7, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular framework of this compound integrates several key pharmacophoric elements that contribute to its unique biological activity and make it a promising candidate for further investigation.

The core structure of N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide consists of a benzodioxole moiety linked to an amide group. The benzodioxole ring, known for its presence in various bioactive molecules, is a crucial component that contributes to the compound's solubility and binding affinity. Additionally, the presence of a fluorophenylpiperazine sulfonamide group enhances its interaction with biological targets, making it an attractive scaffold for drug design.

In recent years, there has been a growing interest in the development of compounds that exhibit both central nervous system (CNS) and peripheral nervous system (PNS) activity. N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide has shown promise in this regard, particularly in the context of treating neurological disorders. Its ability to modulate neurotransmitter receptors has been explored in preclinical studies, where it demonstrated potential as an antagonist or partial agonist for various receptors involved in CNS function.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the 2-fluorophenyl group is particularly critical, as it influences the electronic properties of the molecule and its subsequent interactions with biological targets. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex framework of this compound efficiently.

One of the most compelling aspects of N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide is its potential role in addressing unmet medical needs. Current research indicates that this compound may have applications in the treatment of conditions such as depression, anxiety disorders, and chronic pain syndromes. Its mechanism of action appears to involve modulation of serotonin and dopamine receptors, which are key players in regulating mood and pain perception.

The pharmacokinetic properties of N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide have been extensively studied to optimize its therapeutic potential. Investigations have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles to ensure that it can be effectively administered and utilized by the body. These studies have provided valuable insights into how modifications to its molecular structure can enhance its bioavailability and reduce potential side effects.

In addition to its therapeutic applications, N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide has also been explored as a tool for basic research in chemical biology. Its unique structure allows researchers to probe the function of various neurotransmitter receptors and understand how they contribute to neurological disorders. This information is crucial for developing more targeted therapies that can address specific aspects of these conditions.

The future prospects for N-(2-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide are bright, with ongoing research aimed at expanding its therapeutic applications and improving its pharmacological properties. Collaborative efforts between chemists, biologists, and clinicians are essential for translating laboratory findings into clinical treatments that can benefit patients worldwide. As our understanding of the molecular mechanisms underlying neurological disorders continues to grow, compounds like this one will play an increasingly important role in their management.